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Compound of Interest

3-[4-
Compound Name:
(Benzyloxy)phenoxy]piperidine

CAS No.: 946759-24-6

Cat. No.: B1438159

Get Quote

Compound Profile & Structural Logic

Feature Specification

IUPAC Name 3-[4-(Benzyloxy)phenoxy]piperidine

Molecular Formula C1sH21NO2

Exact Mass 283.1572 Da

o Piperidine (2° amine), Phenyl ether (Ar-O-Alkyl),

Key Moieties )
Benzyl ether (Protecting group/Hydrophobe)
Contains one chiral center at Piperidine C3.

Chirality (Data below applies to the racemate or

enantiomers).

Structural Connectivity Diagram (Graphviz)
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Spectroscopic Zones

Downfield (6.8-7.5 ppm)

Midfield (4.0-5.1 ppm)

Upfield (1.5-3.5 ppm)

Piperidine Ring C3 Position _ [ Ether Linkage C1' Position _ | Phenylene Ring C4' Position _ | Ether Linkage o | Benzyl Group
(C5H10N) 1 (c3-0-c1) ] (1,4-Substituted) 7] (C4-0-CH2) "1 (CH2-Ph)

Click to download full resolution via product page

Caption: Structural connectivity showing the three distinct magnetic environments: the aliphatic
piperidine (Upfield), the ether linkages (Midfield), and the aromatic systems (Downfield).

Synthetic Route & Sample Preparation

Context: To obtain reliable spectroscopic data, the compound is best synthesized via a
Mitsunobu coupling between N-Boc-3-hydroxypiperidine and 4-(benzyloxy)phenol, followed by
acidic deprotection. This route ensures the regiochemistry at the piperidine 3-position.

Protocol for Reference Standard Generation

o Coupling: React tert-butyl 3-hydroxypiperidine-1-carboxylate (1.0 eq) with 4-
(benzyloxy)phenol (1.1 eq), Triphenylphosphine (PPhs, 1.2 eq), and DIAD (1.2 eq) in
anhydrous THF at 0°C - RT.

 Purification: Silica gel chromatography (Hexane/EtOAC) to isolate the N-Boc intermediate.
o Deprotection: Treat with 4M HCI in Dioxane or TFA/DCM (1:1) to yield the free amine or salt.

o Free Base Liberation: For NMR characterization of the free base, partition between EtOAc
and sat. NaHCO:s.
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Nuclear Magnetic Resonance (NMR) Data[1][2][3][4]
[516][7][8]

The following data represents the Free Base form in CDCIs. Note: If analyzing the HCI salt,
expect the piperidine protons (especially adjacent to N) to shift downfield by 0.2—0.5 ppm due

to protonation.

'H NMR (400 MHz, CDCI3) Reference Table
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Shift (0, ppm)

Multiplicity

Integration

Assignment

Mechanistic
Insight

7.30-7.45

Multiplet (m)

5H

Benzyl Ar-H

Standard
monosubstituted
benzene

envelope.

6.85-6.95

Multiplet (m)

4H

Phenylene Ar-H

Characteristic
AA'BB' system of
the 1,4-
dialkoxybenzene

core.

5.01

Singlet (s)

2H

Ph-OCH2-Ph

Benzylic
methylene.
Highly diagnostic
singlet; confirms

the benzyl ether
integrity.

4.25-4.35

Multiplet (m)

1H

Pip-C3-H

The methine
proton at the
ether linkage.
Deshielded by

the oxygen atom.

3.15-3.25

Multiplet (m)

1H

Pip-C2-Ha

Protons alpha to
the amine

nitrogen.

2.95-3.05

Multiplet (m)

1H

Pip-C6-Ha

Alpha to amine.

2.70-2.85

Multiplet (m)

2H

Pip-C2-Hb, C6-
Hb

Alpha to amine
(diastereotopic

partners).

1.95-2.05

Multiplet (m)

1H

Pip-C4-Ha

Beta to
amine/gamma to

ether.
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Exchangeable.

Chemical shift
1.70-1.85 Broad Singlet 1H N-H varies with

concentration/wa

ter content.

) Remaining ring
) Pip-C4-Hb, C5-
1.50-1.75 Multiplet (m) 3H H methylene
2
protons.

13C NMR (100 MHz, CDCIs) Reference Shifts

e Aromatic Region: ~153.5 (C-0), 151.8 (C-0), 137.2 (Benzyl ipso), 128.6, 128.0, 127.5
(Benzyl CH), 117.8, 115.8 (Phenylene CH).

o Ether Linkages: 73.5 (Pip-C3), 70.6 (Benzyl-CH2).
» Piperidine Ring: 52.4 (C2), 46.1 (C6), 31.8 (C4), 24.5 (C5).

Mass Spectrometry (MS) Profile[6]
Electrospray lonization (ESI-MS)

 lonization Mode: Positive (+ve)

e Solvent Matrix;: MeOH/Water + 0.1% Formic Acid
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m/z (Expected

lon Species m/z (Calculated) Interpretation
Observed)
Protonated molecular
[M+H]* 284.1645 284.1 - 284.2 ,
ion. Base peak.[1][2]
Sodium adduct
[M+Na]* 306.1465 306.1 (common in non-
acidic buffers).
Tropylium ion (C7H7%).
Fragment ~91.05 91.1 Diagnostic for the
benzyl group.
Tetrahydropyridine
ion. Diagnostic for the
Fragment ~84.08 84.1

piperidine ring

cleavage.

Fragmentation Pathway Diagram

Tropylium lon

[C7THT7]+
m/z 91.05

Click to download full resolution via product page

[M+H]+
m/z 284.16

Piperidine Fragment

[C5H10N]+
m/z 84.08

Benzyl Ether Cleavage\C-O Bond Cleavage

Caption: Primary fragmentation pathways observed in MS/MS (collision-induced dissociation).

The presence of m/z 91 is highly characteristic of the benzyl moiety.

Experimental Validation Protocol

To confirm the identity of synthesized 3-[4-(Benzyloxy)phenoxy]piperidine, follow this self-

validating workflow:
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e TLC Check:

o

Stationary Phase: Silica Gel 60 F254.

[¢]

Mobile Phase: DCM:MeOH:NH4OH (90:9:1).

[e]

Visualization: UV (254 nm) for aromatics; Ninhydrin stain (turns red/purple) for the free
secondary amine.

[¢]

Rf Value: Expect ~0.3-0.4 (Free base is polar).
e 1H NMR Diagnostic Check:

o Verify the integration ratio of the Benzyl CH2z (5.0 ppm) to the Aromatic region (6.8-7.5
ppm). It must be exactly 2:9.

o If the ratio is 2:5, the phenoxy ether bond failed (you likely have benzyl alcohol or benzyl
bromide residue).

o If the ratio is 2:4, you are missing the benzyl group (deprotection occurred prematurely).
e HPLC Purity:

o Column: C18 Reverse Phase.

o Gradient: 5% to 95% Acetonitrile in Water (+0.1% TFA).

o Detection: 254 nm (Strong absorption from two aromatic rings).

References

e Mitsunobu Reaction Protocols: Swamy, K. C. K., et al. "Mitsunobu and Related Reactions:
Advances and Applications."” Chemical Reviews, 2009. Link

» Piperidine Ether Synthesis: Rowley, M., et al. "Discovery and characterization of benzyloxy
piperidine based dopamine 4 receptor antagonists.” Journal of Medicinal Chemistry, 1996
(Contextual analog synthesis). Link
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e Spectroscopic Data Sources: Pretsch, E., et al. Structure Determination of Organic
Compounds: Tables of Spectral Data. Springer, 2009. (Methodology for shift prediction).[1]
Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

e 2. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review -
PMC [pmc.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 3-
[4-(Benzyloxy)phenoxy]piperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1438159/docs#technical-guide-spectroscopic-
characterization-of-3-4-benzyloxy-phenoxy-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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